ethyl 4-(2-((4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[1-(4-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H24N6O4S/c1-3-31-21(30)26-10-8-25(9-11-26)17(28)13-32-20-23-18-16(19(29)24-20)12-22-27(18)15-6-4-14(2)5-7-15/h4-7,12H,3,8-11,13H2,1-2H3,(H,23,24,29)
• InChI Key: NDLADBRVBOGBPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC3=C(C=NN3C4=CC=C(C=C4)C)C(=O)N2
• Molecular Formula: C21H24N6O4S
• Molecular Weight: 456.5 g/mol

Description

Ethyl 4-(2-((4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H24N6O4S and its molecular weight is 456.52. The purity is usually 95%.
BenchChem offers high-quality ethyl 4-(2-((4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetyl)piperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-(2-((4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetyl)piperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Research into related heterocyclic compounds, such as thiazolo[3,2-a]pyrimidine derivatives, has demonstrated their potential in creating biologically active molecules. These compounds exhibit excellent biocidal properties against a range of microorganisms, including Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi, suggesting their utility in developing new antimicrobial agents (Youssef et al., 2011).

Antimicrobial and Enzyme Inhibition

Another area of research focuses on the synthesis of hybrid molecules combining different pharmacophoric elements. For example, compounds containing ethyl piperazine-1-carboxylate moieties have been synthesized and found to possess significant antimicrobial activity against various microorganisms. Additionally, some of these compounds showed promising antiurease and antilipase activities, indicating their potential in addressing enzyme-related disorders (Başoğlu et al., 2013).

Dual-action Hypoglycemic Agents

In the field of metabolic disorders, novel compounds have been developed as dual-acting hypoglycemic agents that activate both glucokinase (GK) and PPARγ. This indicates the compound's potential in treating diabetes by simultaneously addressing two critical pathways involved in glucose metabolism and insulin sensitivity (Song et al., 2011).

Anticonvulsant Agents

Related compounds have also been explored for their potential in treating neurological disorders. For example, the synthesis and validation of a novel anticonvulsant agent, "Epimidin," have been documented, highlighting the importance of detailed analytical methods in ensuring the purity and effectiveness of such pharmaceutical agents (Severina et al., 2021).